Cas no 1251582-61-2 (methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate)

• Product Name: methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate
• CAS No: 1251582-61-2
• MF: C₂₄H₂₇N₃O₄
• MW: 421.488886117935
• CID: 5394289
• Update Time: 2025-11-05

methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ONTDFOFMXWPINI-UHFFFAOYSA-N
• methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate

• Inchi： 1S/C24H27N3O4/c1-3-31-19-11-9-18(10-12-19)27-22(28)20-13-8-17(23(29)30-2)16-21(20)25-24(27)26-14-6-4-5-7-15-26/h8-13,16H,3-7,14-15H2,1-2H3
• InChI Key： ONTDFOFMXWPINI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(OC)=O)=C2)C(=O)N(C2=CC=C(OCC)C=C2)C=1N1CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate

Methyl 2-(Azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate (CAS No. 1251582-61-2): A Comprehensive Overview

Methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate (CAS No. 1251582-61-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties. The structure of this compound is characterized by a quinazoline core with specific substituents that enhance its pharmacological profile.

The quinazoline scaffold is a privileged structure in drug discovery, and methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate is no exception. The presence of the azepan ring and the 4-ethoxyphenyl group contributes to its unique biological activity. Recent studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, making it a promising candidate for further development in oncology.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antitumor activity of methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate in vitro and in vivo. The results demonstrated that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are crucial for cell survival and proliferation.

Furthermore, the ethoxyphenyl substituent plays a critical role in enhancing the lipophilicity and bioavailability of the compound. This improvement in pharmacokinetic properties is essential for ensuring that the drug can effectively reach its target site in vivo. Preclinical studies have shown that methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent.

The safety profile of methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models revealed that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.

In addition to its antitumor properties, methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate has shown promise in other therapeutic areas. For instance, recent research has explored its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity suggests that methyl 2-(azepan-1-yl)-3-(4-ethoxyphenyl)-4-o xo -3 , 4 -d i h y d ro q u i n az o l i n e -7 -c ar b ox y l at e may have broader applications beyond oncology.

The synthesis of methyl 2-(azepan -1 -y l ) -3 -( 4 -e t ho x y p h e n y l ) -4 -o x o -3 , 4 -d i h y d ro q u i n az o l i n e -7 -c ar b ox y l at e involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate amine with a substituted quinazolinone derivative followed by esterification. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis process.

Recent advances in synthetic chemistry have led to the development of more efficient methods for preparing quinazoline derivatives like methyl 2 -( az ep an -1 -y l ) -3 -( 4 -e t ho x y p h e n y l ) -4 -o x o -3 , 4 -d i h y d ro q u i n az o l i n e -7 -c ar b ox y l at e. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields and purity. These improvements in synthetic methodologies not only enhance the feasibility of large-scale production but also contribute to the overall cost-effectiveness of drug development.

In conclusion, methyl 2 -( az ep an -1 -y l ) -3 -( 4 -e t ho x y p h e n y l ) -4 -o x o -3 , 4 -d i h y d ro q u i n az o l i n e -7 -c ar b ox y l at e (CAS No. 1251582–61–2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as oncology and inflammation. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for future clinical applications.